3-(4-chloro-3-methylphenyl)-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)propanamide

• IUPAC Name: 3-(4-chloro-3-methylphenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide
• InChI: InChI=1S/C17H20ClN3OS/c1-12-10-13(2-4-15(12)18)3-5-16(22)20-14-6-8-21(11-14)17-19-7-9-23-17/h2,4,7,9-10,14H,3,5-6,8,11H2,1H3,(H,20,22)
• InChI Key: MEFBVRUBJGZKMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)NC2CCN(C2)C3=NC=CS3)Cl
• Molecular Formula: C17H20ClN3OS
• Molecular Weight: 349.9 g/mol

Description

3-(4-chloro-3-methylphenyl)-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is commonly referred to as CMPD101 and is a synthetic molecule that has been developed for its potential use as a research tool in various areas of study.

Scientific Research Applications

Synthesis and Antibacterial Activity

The compound 3-(4-chloro-3-methylphenyl)-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)propanamide has been utilized in the synthesis of various derivatives with potent antibacterial and antifungal properties. For instance, a study synthesized novel thiazole derivatives, among which some displayed significant antibacterial activity against various bacterial strains, including Rhizobium radiobacter, and exhibited anticandidal effects against fungi like C. parapsilosis and C. glabrata. These compounds were also tested for their cytotoxic activity against certain human cell lines, showcasing potential applications in antimicrobial and cytotoxic studies (Dawbaa et al., 2021).